Cas no 1351658-47-3 (3-cyclopropyl-5-{1-3-(trifluoromethyl)benzenesulfonylazetidin-3-yl}-1,2,4-oxadiazole)

• Product Name: 3-cyclopropyl-5-{1-3-(trifluoromethyl)benzenesulfonylazetidin-3-yl}-1,2,4-oxadiazole
• CAS No: 1351658-47-3
• MF: C₁₅H₁₄F₃N₃O₃S
• MW: 373.350172519684
• CID: 6378016
• PubChem ID: 56764512
• Update Time: 2025-06-29

3-cyclopropyl-5-{1-3-(trifluoromethyl)benzenesulfonylazetidin-3-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-{1-3-(trifluoromethyl)benzenesulfonylazetidin-3-yl}-1,2,4-oxadiazole
• 3-cyclopropyl-5-[1-[3-(trifluoromethyl)phenyl]sulfonylazetidin-3-yl]-1,2,4-oxadiazole
• 1351658-47-3
• 3-cyclopropyl-5-{1-[3-(trifluoromethyl)benzenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole
• AKOS024529814
• VU0530087-1
• F6036-1541
• 3-cyclopropyl-5-(1-((3-(trifluoromethyl)phenyl)sulfonyl)azetidin-3-yl)-1,2,4-oxadiazole

• Inchi： 1S/C15H14F3N3O3S/c16-15(17,18)11-2-1-3-12(6-11)25(22,23)21-7-10(8-21)14-19-13(20-24-14)9-4-5-9/h1-3,6,9-10H,4-5,7-8H2
• InChI Key： QQOMOGVVXQWYSP-UHFFFAOYSA-N
• SMILES： O1C(C2CN(S(C3=CC=CC(C(F)(F)F)=C3)(=O)=O)C2)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 373.07079698g/mol
• Monoisotopic Mass: 373.07079698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-cyclopropyl-5-{1-3-(trifluoromethyl)benzenesulfonylazetidin-3-yl}-1,2,4-oxadiazole

Introduction to Compound CAS No. 1351658-47-3: 3-Cyclopropyl-5-{1-[3-(Trifluoromethyl)Benzenesulfonyl]Azetidin-3-Yl}-1,2,4-Oxadiazole

The compound with CAS No. 1351658-47-3, known as 3-cyclopropyl-5-{1-[3-(trifluoromethyl)benzenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclopropyl group, a benzenesulfonyl moiety, and an oxadiazole ring system. These elements collectively contribute to its exceptional chemical and biological properties.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of cancer therapy. The oxadiazole ring system is known for its ability to interact with various protein targets, making it a valuable scaffold in drug design. Additionally, the presence of the trifluoromethyl group enhances the compound's stability and bioavailability, which are critical factors in pharmaceutical applications.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling and HWE (HWE) reaction to construct the complex molecular architecture. The use of these methods ensures high yields and excellent purity, which are essential for downstream applications in preclinical studies.

In terms of biological activity, this compound has demonstrated potent antiproliferative effects against various cancer cell lines. Preclinical data suggest that it selectively inhibits key enzymes involved in tumor progression, such as protein kinase C (PKC) and matrix metalloproteinases (MMPs). These findings underscore its potential as a novel therapeutic agent for treating solid tumors and metastatic cancers.

Furthermore, the compound's cyclopropyl group plays a crucial role in modulating its pharmacokinetic properties. This group enhances membrane permeability, allowing the compound to cross biological barriers more efficiently. Such characteristics are particularly advantageous in designing drugs with optimal bioavailability and tissue distribution.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the azetidinyl sulfonamide moiety exhibits strong binding affinity to several G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions. This discovery opens new avenues for exploring its utility in treating neurodegenerative diseases and inflammatory disorders.

The integration of this compound into drug delivery systems has also been explored. Scientists have investigated its compatibility with nanotechnology-based platforms, such as lipid nanoparticles and polymeric micelles. These systems aim to enhance the compound's stability during transit and improve its targeted delivery to specific tissues or organs.

In conclusion, CAS No. 1351658-47-3 represents a cutting-edge molecule with immense potential in both therapeutic and diagnostic applications. Its unique structure, combined with advanced synthetic methodologies and innovative research approaches, positions it as a promising candidate for future clinical development.